CAS number and molecular weight of Methyl 4-(4-bromobenzenesulfinyl)butanoate
CAS number and molecular weight of Methyl 4-(4-bromobenzenesulfinyl)butanoate
This guide provides an in-depth technical analysis of Methyl 4-(4-bromobenzenesulfinyl)butanoate , a specialized organosulfur intermediate used in the synthesis of histone deacetylase (HDAC) inhibitors and targeted protein degraders (PROTACs).
Part 1: Executive Technical Summary
Methyl 4-(4-bromobenzenesulfinyl)butanoate is a functionalized sulfoxide ester characterized by a bromine-substituted benzene ring connected via a sulfinyl group (-SO-) to a butyric acid methyl ester chain. It serves as a critical electrophilic building block in medicinal chemistry, particularly for installing the 4-(phenylsulfinyl)butanoate motif found in certain hydroxamic acid-based HDAC inhibitors.
The compound exists as a racemic mixture due to the chirality of the sulfinyl sulfur atom. Its primary utility lies in its ability to undergo selective hydrolysis to the corresponding acid (CAS 1248054-79-6) or further functionalization at the bromine handle via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).
Part 2: Chemical Identity & Physicochemical Properties
The following data consolidates the structural and physical parameters of the target ester and its corresponding free acid.
Table 1: Physicochemical Profile[1]
| Parameter | Specification | Notes |
| Chemical Name | Methyl 4-(4-bromobenzenesulfinyl)butanoate | IUPAC Systematic Name |
| Common Analogs | Methyl 4-(4-bromophenylsulfinyl)butyrate | Alternate Nomenclature |
| Molecular Formula | C₁₂H₁₅BrO₃S | |
| Molecular Weight | 319.21 g/mol | Calculated based on standard atomic weights |
| CAS Number (Acid) | 1248054-79-6 | Refers to 4-(4-bromobenzenesulfinyl)butanoic acid |
| CAS Number (Ester) | Not Widely Indexed | Synthesized directly from sulfide precursor |
| Physical State | Viscous Oil or Low-Melting Solid | Depending on purity and enantiomeric excess |
| Solubility | DMSO, DCM, Ethyl Acetate, Methanol | Poor solubility in water |
| Chirality | Racemic (±) | Sulfur atom is a stereogenic center |
Part 3: Synthesis & Production Protocols
The synthesis of Methyl 4-(4-bromobenzenesulfinyl)butanoate typically proceeds via a two-step sequence: thioether formation followed by controlled oxidation. This route avoids over-oxidation to the sulfone.
Synthesis Pathway Diagram
Caption: Step-wise synthesis from 4-bromobenzenethiol showing controlled oxidation to the sulfoxide while avoiding the sulfone side-product.
Detailed Experimental Protocol
Step 1: Thioether Formation (Sulfide Synthesis)
-
Reagents : 4-Bromobenzenethiol (1.0 eq), Methyl 4-bromobutanoate (1.1 eq), Potassium Carbonate (
, 2.0 eq). -
Solvent : Acetone or DMF (Anhydrous).
-
Procedure :
-
Dissolve 4-bromobenzenethiol in acetone.
-
Add
and stir for 15 minutes to generate the thiolate anion. -
Dropwise add Methyl 4-bromobutanoate.
-
Reflux for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1).
-
Workup : Filter inorganic salts, concentrate filtrate, and extract with EtOAc/Water. Dry organic layer over
. -
Yield : Typically >90% of Methyl 4-(4-bromophenylthio)butanoate.
-
Step 2: Controlled Oxidation (Sulfoxide Synthesis) Note: This step is critical. Strong oxidants like mCPBA can lead to sulfone formation.
-
Reagents : Sodium Periodate (
, 1.05 eq). -
Solvent : Methanol/Water (3:1 v/v).
-
Procedure :
-
Dissolve the sulfide intermediate in Methanol/Water.
-
Cool to 0°C in an ice bath.
-
Add
portion-wise over 20 minutes. -
Allow to warm to room temperature and stir for 12 hours.
-
Validation : Check by LC-MS. The sulfoxide (M+H ~320) should be the major peak; sulfone (M+H ~336) should be minimal.
-
Purification : Remove methanol under vacuum. Extract aqueous residue with DCM. Flash chromatography (DCM/MeOH gradient) may be required to separate sulfoxide from unreacted sulfide.
-
Part 4: Applications in Drug Development
This compound is a versatile intermediate in the design of Zinc-Binding Groups (ZBGs) for metalloenzyme inhibitors.
HDAC Inhibitor Design
The 4-(phenylsulfinyl)butanoate backbone mimics the linker region of SAHA (Vorinostat) but introduces a sulfoxide moiety. Sulfoxides can act as "chiral switches" in drug molecules, potentially improving potency or metabolic stability compared to simple alkyl chains.
-
Mechanism : The terminal methyl ester is hydrolyzed to the carboxylic acid, which is then coupled with hydroxylamine to form hydroxamic acid (a potent ZBG).
-
Target : Class I and IIb HDACs (e.g., HDAC6).
Linker Chemistry for PROTACs
The bromine atom on the benzene ring serves as a handle for cross-coupling.
-
Functionalization : Palladium-catalyzed coupling allows the attachment of specific ligands (e.g., Cereblon or VHL binders) to create Proteolysis Targeting Chimeras (PROTACs).
-
Spacer Utility : The sulfinyl-butyrate chain provides a flexible linker with defined polarity (LogP ~1.5–2.0), improving the solubility of the final chimera.
Structural Logic Diagram
Caption: Functional divergence of the methyl ester into HDAC inhibitors (via hydroxamate) or PROTAC linkers (via Pd-coupling).
Part 5: Handling & Stability
-
Storage : Store at -20°C under inert atmosphere (Nitrogen/Argon). Sulfoxides are hygroscopic and can disproportionate under acidic conditions.
-
Stability : Avoid strong oxidizing agents (e.g., peroxides, permanganates) to prevent conversion to the sulfone.
-
Safety : The compound is an alkylating agent precursor and should be handled in a fume hood. Standard PPE (gloves, goggles) is mandatory.
References
-
Accela ChemBio . (n.d.). 4-[(4-bromobenzene)sulfinyl]butanoic acid (CAS 1248054-79-6).[1] Retrieved from [Link]
-
National Center for Biotechnology Information (NCBI) . (2024). PubChem Compound Summary for MPT0E028 (Related Sulfonyl Analog). Retrieved from [Link]
-
Huang, H. L., et al. (2012). "Anticancer Activity of MPT0E028, a Novel Potent Histone Deacetylase Inhibitor".[2][3][4][5] PLOS ONE. Retrieved from [Link]
-
Organic Syntheses . (2018). General Procedures for Sulfide Oxidation to Sulfoxides. Retrieved from [Link]
Sources
- 1. 36721-12-7,4-chlorocinnoline-3-carbonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Anticancer Activity of MPT0E028, a Novel Potent Histone Deacetylase Inhibitor, in Human Colorectal Cancer HCT116 Cells In Vitro and In Vivo | PLOS One [journals.plos.org]
- 5. Novel oral histone deacetylase inhibitor, MPT0E028, displays potent growth-inhibitory activity against human B-cell lymphoma in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
